Cas no 2060039-43-0 (Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy-)
Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy-
-
- MDL: MFCD30500641
- Inchi: 1S/C22H27NO5/c1-21(2,3)28-20(26)23-18(22(4,5)19(24)25)15-11-13-17(14-12-15)27-16-9-7-6-8-10-16/h6-14,18H,1-5H3,(H,23,26)(H,24,25)
- InChI Key: XZZLFARLTSYRMI-UHFFFAOYSA-N
- SMILES: C(C1C=CC(OC2C=CC=CC=2)=CC=1)(C(C)(C)C(=O)O)NC(=O)OC(C)(C)C
Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-339924-0.05g |
2060039-43-0 | 0.05g |
$912.0 | 2023-09-03 | |||
| Enamine | EN300-339924-0.1g |
2060039-43-0 | 0.1g |
$956.0 | 2023-09-03 | |||
| Enamine | EN300-339924-0.25g |
2060039-43-0 | 0.25g |
$999.0 | 2023-09-03 | |||
| Enamine | EN300-339924-0.5g |
2060039-43-0 | 0.5g |
$1043.0 | 2023-09-03 | |||
| Enamine | EN300-339924-1.0g |
2060039-43-0 | 1g |
$0.0 | 2023-06-07 | |||
| Enamine | EN300-339924-2.5g |
2060039-43-0 | 2.5g |
$2127.0 | 2023-09-03 | |||
| Enamine | EN300-339924-5.0g |
2060039-43-0 | 5.0g |
$3147.0 | 2023-02-23 | |||
| Enamine | EN300-339924-10.0g |
2060039-43-0 | 10.0g |
$4667.0 | 2023-02-23 | |||
| Enamine | EN300-339924-1g |
2060039-43-0 | 1g |
$1086.0 | 2023-09-03 | |||
| Enamine | EN300-339924-5g |
2060039-43-0 | 5g |
$3147.0 | 2023-09-03 |
Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy-
Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- (CAS No. 2060039-43-0): A Comprehensive Overview
Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- is a sophisticated organic compound with a molecular structure that combines multiple functional groups, making it of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2060039-43-0, has garnered attention due to its potential applications in drug development and as an intermediate in the synthesis of more complex molecules.
The molecular formula of this compound can be represented as C20H29NO4, which highlights its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of multiple functional groups, including an amide group (β-[[(1,1-dimethylethoxy)carbonyl]amino]), tertiary butyl groups (α,α-dimethyl), and a phenoxy group (4-phenoxy), contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The structure of Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- suggests that it may have interactions with biological targets such as enzymes and receptors. This potential is further supported by its ability to undergo various chemical transformations, which can be exploited to design derivatives with enhanced pharmacological properties.
The amide group in the compound's structure is particularly noteworthy as it is a common motif in many bioactive molecules. Amides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. Additionally, the tertiary butyl groups contribute to the steric bulk of the molecule, which can influence its pharmacokinetic profile. The phenoxy group adds another layer of complexity by potentially interacting with aromatic residues in biological targets.
Recent studies have demonstrated the importance of structurally diverse compounds in drug discovery. The combination of different functional groups in Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- makes it an attractive candidate for further investigation. Researchers have been exploring similar compounds as potential leads for new drugs targeting various therapeutic areas.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups necessitates the use of controlled reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, opening up new possibilities for drug development.
In addition to its potential as a drug lead, Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- may also serve as an intermediate in the synthesis of other bioactive molecules. Its versatile structure allows for modifications at multiple sites, enabling the creation of libraries of derivatives with varying properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying novel pharmacophores.
The compound's phenoxy group is particularly interesting from a structural perspective. Phenoxy moieties are commonly found in biologically active compounds due to their ability to interact with hydrophobic pockets in biological targets. This feature makes Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- a promising candidate for further exploration in medicinal chemistry.
Efforts are ongoing to understand the biological activity of this compound and its derivatives. Initial studies have shown that structurally related compounds exhibit various pharmacological effects depending on their specific modifications. These findings provide valuable insights into the potential therapeutic applications of Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy-.
The development of new drugs is a complex process that requires extensive research and collaboration among scientists from different disciplines. The study of compounds like this one contributes to our understanding of disease mechanisms and provides new tools for therapeutic intervention. As research progresses,the full potential of Benzenepropanoic acid,β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy- will likely be realized,leading to innovative treatments for various diseases.
2060039-43-0 (Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-α,α-dimethyl-4-phenoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)